Cas no 1785410-70-9 (3-(1-Aminoethyl)benzaldehyde)

• Product Name: 3-(1-Aminoethyl)benzaldehyde
• CAS No: 1785410-70-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6431069
• PubChem ID: 105429355
• Update Time: 2025-05-21

3-(1-Aminoethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-Aminoethyl)benzaldehyde
• 1785410-70-9
• EN300-6784035

• Inchi： 1S/C9H11NO/c1-7(10)9-4-2-3-8(5-9)6-11/h2-7H,10H2,1H3
• InChI Key： IRYDSZMXWPDUFZ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(C(N)C)=C1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 256.6±23.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Additional information on 3-(1-Aminoethyl)benzaldehyde

3-(1-Aminoethyl)benzaldehyde: A Comprehensive Overview

3-(1-Aminoethyl)benzaldehyde, also known by its CAS number CAS No. 1785410-70-9, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde group with an aminoethyl side chain, making it a valuable building block in organic synthesis. Recent advancements in synthetic methodologies and its application in drug discovery have further highlighted its importance in contemporary research.

The molecular structure of 3-(1-Aminoethyl)benzaldehyde consists of a benzene ring substituted with an aldehyde group at the para position and an aminoethyl group at the meta position. This arrangement imparts the molecule with both aromatic stability and functional group reactivity, enabling it to participate in a wide range of chemical reactions. The amino group, in particular, plays a crucial role in facilitating nucleophilic additions and condensations, which are pivotal in the synthesis of complex organic molecules.

Recent studies have explored the potential of 3-(1-Aminoethyl)benzaldehyde as a precursor for bioactive compounds. For instance, researchers have utilized this compound to synthesize novel anti-inflammatory agents by leveraging its ability to form imine bonds under mild conditions. Additionally, its role as a chelating agent in metalloorganic chemistry has been investigated, revealing its capacity to coordinate with transition metals and stabilize metal complexes.

In terms of physical properties, 3-(1-Aminoethyl)benzaldehyde exhibits a melting point of approximately 65°C and a boiling point around 260°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, which makes it suitable for use in both aqueous and organic reaction media. These properties, combined with its chemical reactivity, make it an ideal candidate for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 3-(1-Aminoethyl)benzaldehyde typically involves either the alkylation of benzaldehyde derivatives or the reduction of corresponding nitriles followed by oxidation. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes to this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of the product in industrial-scale syntheses.

Beyond its role as an intermediate in organic synthesis, 3-(1-Aminoethyl)benzaldehyde has found niche applications in materials science. It has been employed as a monomer in the preparation of polymeric materials with tailored properties, such as improved thermal stability and mechanical strength. Furthermore, its ability to form self-assembled monolayers has been exploited in the development of advanced sensors and electronic devices.

In conclusion, 3-(1-Aminoethyl)benzaldehyde, CAS No. 1785410-70-9, stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methodologies and material science applications, underscores its significance in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in future innovations.